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Compound of Interest

Compound Name: Octyl 2-methylbutyrate

CAS No.: 29811-50-5

Cat. No.: B1193954

Get Quote

Octyl 2-methylbutyrate (CAS 29811-50-5) is a fatty acid ester known for its characteristic

fruity, green, and slightly waxy aroma, reminiscent of apple and pear. It is widely used in the

formulation of flavors and fragrances for a variety of consumer products, including beverages,

confectionery, and personal care items. The precise quantification of this volatile compound is

critical for ensuring product consistency, meeting quality standards, and complying with

regulatory requirements.

1.1 Chemical Properties of Octyl 2-methylbutyrate

A thorough understanding of the analyte's properties is fundamental to developing a robust

analytical method.
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Property Value Source

Molecular Formula C13H26O2 [1]

Molecular Weight 214.34 g/mol [1]

Boiling Point 254 °C (estimated) [1]

Flash Point 103.64 °C (estimated) [1]

Vapor Pressure
0.0088 hPa @ 20°C

(estimated)
[1]

Solubility in Water 0.37 g/L (estimated) [1]

LogP 4.9 (estimated) [1]

1.2 The Imperative for Inter-laboratory Comparisons

While a single laboratory can develop a validated analytical method, an inter-laboratory

comparison (ILC) or proficiency test (PT) is the ultimate measure of a method's reproducibility

and the competence of the participating laboratories. ILCs are essential for:

Method Validation: Demonstrating that a method is rugged and transferable across different

instruments, personnel, and environments.

Quality Assurance: Providing an external measure of a laboratory's performance and

identifying areas for improvement.

Harmonization of Results: Ensuring that different laboratories can obtain comparable results

for the same sample, which is crucial for commerce and regulatory acceptance.

Organizations like BIPEA offer proficiency testing schemes for the flavor, fragrance, and

essential oil industries, highlighting the importance of such comparisons in this sector.[2][3]

Analytical Methodologies for Octyl 2-methylbutyrate
The analysis of volatile and semi-volatile fragrance compounds is predominantly carried out

using gas chromatography.[4]
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2.1 Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard

GC-MS is the most powerful and widely used technique for the analysis of fragrance and flavor

compounds like Octyl 2-methylbutyrate.[5][6]

Causality of Choice: GC provides the high-resolution separation of volatile compounds

required for complex fragrance mixtures. The mass spectrometer offers definitive

identification based on the unique mass spectrum of each compound, which can be

compared against spectral libraries for confirmation. This combination of separation and

identification is critical for both qualitative and quantitative analysis.[1]

2.2 Alternative and Complementary Techniques

Gas Chromatography-Flame Ionization Detection (GC-FID): GC-FID is a robust and reliable

technique for quantification. While it does not provide the mass spectral information for

definitive identification like MS, it is often used in quality control settings for routine analysis

of known compounds due to its excellent quantitative performance.

Quantitative Nuclear Magnetic Resonance (qNMR): qNMR is a primary analytical method

that can be used for the certification of reference materials. It allows for the direct

quantification of an analyte against a certified internal standard without the need for a

specific reference standard of the analyte itself.[2]

2.3 Comparison of Methodologies
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Technique Principle Strengths Limitations

GC-MS

Separates compounds

by GC and identifies

by mass-to-charge

ratio.

High confidence in

identification;

excellent for complex

mixtures.

Can be more

expensive and

complex to operate

than GC-FID.

GC-FID

Separates compounds

by GC and detects by

ionization in a flame.

Robust, linear, and

cost-effective for

quantification.

Does not provide

structural information

for identification.

qNMR

Quantifies based on

the ratio of NMR

signal integrals of the

analyte and a

standard.

Primary ratio method;

high precision; no

analyte-specific

standard needed.

Lower sensitivity than

GC-based methods;

high initial instrument

cost.

Recommended GC-MS Protocol for Octyl 2-
methylbutyrate Analysis
This protocol is designed to be a self-validating system, incorporating quality control checks to

ensure the reliability of the results.

3.1 Rationale for Method Selection

The selection of GC-MS is based on its ability to provide both accurate quantification and

unambiguous identification of Octyl 2-methylbutyrate, even in complex matrices such as

fragrance oils. The use of an internal standard is crucial for correcting variations in injection

volume and instrument response.

3.2 Experimental Workflow Diagram
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Sample & Standard Preparation

GC-MS Analysis

Data Processing

Weighing of Sample

Internal Standard (IS) Spiking
(e.g., Tetradecane)

Dilution with Solvent
(e.g., Hexane)

Injection into GC-MS

Analysis

Separation on Capillary Column
(e.g., DB-5ms)

Detection by Mass Spectrometer
(Scan or SIM mode)

Peak Integration

Data Acquisition

Quantification using
Response Factor (RF)

Reporting of Results
(mg/kg or % w/w)

 

Preparation of Test Material
(Fragrance oil with known amount

of Octyl 2-methylbutyrate)

Homogeneity and Stability Testing
of the Test Material

Quality Control

Distribution of Samples
to Participating Laboratories

Shipment

Analysis by Laboratories
(Following specified protocol)

Testing

Submission of Results
to Coordinating Body

Reporting

Statistical Analysis of Data
(Calculation of Z-scores)

Evaluation

Issuance of ILC Report
to Participants

Feedback
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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